N-(2,5-dimethylphenyl)-6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-1,3-dioxo-2,7-diazaspiro[4.4]nonane-7-carboxamide
• InChI: InChI=1S/C16H19N3O3/c1-10-3-4-11(2)12(7-10)17-15(22)19-6-5-16(9-19)8-13(20)18-14(16)21/h3-4,7H,5-6,8-9H2,1-2H3,(H,17,22)(H,18,20,21)
• InChI Key: OSYWZYAWLKRDHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)N2CCC3(C2)CC(=O)NC3=O
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

N-(2,5-dimethylphenyl)-6,8-dioxo-2,7-diazaspiro[4.4]nonane-2-carboxamide, also known as DNMDP, is a novel compound that has attracted significant attention in scientific research due to its potential applications in medicinal chemistry.

Scientific Research Applications

Synthetic Chemistry and Molecular Structure

• Polytopal Equilibrium : Research on spiroarsoranes, closely related to the compound , examined the presence of polytopal equilibrium in solution, showcasing the impact of methyl substitution on stereoisomer predominance, contributing to the understanding of dynamic stereochemistry in similar spiro compounds (Tapia-Benavides et al., 2010).
• Antiviral Activity : A study on N-(1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives revealed their antiviral efficacy against influenza viruses, hinting at the potential biomedical applications of structurally similar spirocyclic compounds (Göktaş et al., 2012).
• Electrochemical and Electrochromic Properties : The development of aromatic polyamides containing N,N,N',N'-tetraphenyl-p-phenylenediamine moieties explores the electrochemical and electrochromic properties of materials, which may include similar spirocyclic frameworks, offering insights into material science applications (Liou & Chang, 2008).

Biological and Pharmacological Applications

• Anticonvulsant Profiles : The anticonvulsant potential of new 6,9-diazaspiro[4.5]decane derivatives was investigated, showing significant potency in certain compounds, indicating the relevance of the spirocyclic motif in medicinal chemistry and drug design (Aboul-Enein et al., 2014).
• Pharmacological Evaluation : A series of sulfonamide derivatives, including a spirocyclic core similar to the compound , were synthesized and evaluated for their anticonvulsant activities, highlighting the therapeutic potential of such structures (Li et al., 2015).